3,5-Dichloropyridin-4-amine
Overview
Description
“3,5-Dichloropyridin-4-amine” is a chemical compound with the CAS Number: 22889-78-7 . It has a molecular weight of 163.01 and its IUPAC name is 3,5-dichloro-4-pyridinylamine . It is a solid at room temperature .
Synthesis Analysis
There are several papers related to the synthesis of “3,5-Dichloropyridin-4-amine”. One paper discusses the catalytic synthesis and spectral characterization of some novel [E]-N-phenyl-3,5-dichloropyridin-4-amine and its derivatives .
Molecular Structure Analysis
The InChI code for “3,5-Dichloropyridin-4-amine” is 1S/C5H4Cl2N2/c6-3-1-9-2-4 (7)5 (3)8/h1-2H, (H2,8,9) and the InChI key is ISIQAMHROGZHOV-UHFFFAOYSA-N . The Canonical SMILES is C1=C (C (=C (C=N1)Cl)N)Cl .
Physical And Chemical Properties Analysis
“3,5-Dichloropyridin-4-amine” has a density of 1.5±0.1 g/cm^3, a boiling point of 250.8±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . Its enthalpy of vaporization is 48.8±3.0 kJ/mol and it has a flash point of 105.5±25.9 °C . The index of refraction is 1.623 and its molar refractivity is 38.4±0.3 cm^3 .
Scientific Research Applications
Application in Medicine
Specific Scientific Field
Summary of the Application
4-Amino-3,5-dichloropyridine is a metabolite of the selective phosphodiesterase 4 (PDE4) inhibitor, Roflumilast . Roflumilast is used in the form of a cream, known as Zoryve, for the topical treatment of plaque psoriasis and seborrheic dermatitis in patients 12 years of age and older .
Methods of Application
The dose of Zoryve is a once-daily application to affected areas . It is for topical use only and not for ophthalmic, oral, or intravaginal use .
Results or Outcomes
In 408 subjects who continued treatment with Zoryve foam, 0.3%, for up to 24 to 52 weeks in an open-label, long-term trial, the adverse reaction profile was consistent with that observed in vehicle-controlled trials .
Application as an Intermediate in Chemical Reactions
Specific Scientific Field
Summary of the Application
4-Amino-3,5-dichloropyridine is referred to as an Organohalide or a Halopyridine molecule and is used as an intermediate in many chemical reactions . It plays a crucial role in the development of pharmaceuticals, agrochemicals, and metal complexes .
Methods of Application
The specific methods of application can vary widely depending on the particular reaction. In general, 4-Amino-3,5-dichloropyridine can be used to selectively halogenate the C–H precursors of pyridine C–H ligands .
Results or Outcomes
The outcomes of these reactions can also vary widely. However, one notable outcome is the creation of C–halogen bonds, which are crucial in the development of various pharmaceuticals and agrochemicals .
Application in Agriculture
Specific Scientific Field
Summary of the Application
4-Amino-3,5-dichloropyridine can be used to synthesize N-(2-chloro-4-pyridyl)urea regulators that promote plant growth .
Methods of Application
The compound is used as a key substance in the synthesis of KT-30, a plant growth regulator .
Results or Outcomes
The use of 4-Amino-3,5-dichloropyridine in the synthesis of plant growth regulators can lead to enhanced plant growth .
Application in Bioprocessing
Specific Scientific Field
Summary of the Application
4-Amino-3,5-dichloropyridine is used in bioprocessing, which involves the use of living cells or their components (e.g., bacteria, enzymes, chloroplasts) to manufacture desired products .
Methods of Application
The specific methods of application can vary widely depending on the particular bioprocessing technique. However, 4-Amino-3,5-dichloropyridine is typically used as a reagent or intermediate in these processes .
Results or Outcomes
The outcomes of these bioprocessing techniques can also vary widely. However, one notable outcome is the creation of bio-based products, such as biofuels, pharmaceuticals, and specialty chemicals .
Application in the Synthesis of KT-30
Summary of the Application
4-Amino-3,5-dichloropyridine is used as a key substance in the synthesis of KT-30 .
Methods of Application
The compound is used in a chemical reaction to produce KT-30, a chemical compound .
Results or Outcomes
The use of 4-Amino-3,5-dichloropyridine in the synthesis of KT-30 leads to the production of this chemical compound .
Safety And Hazards
“3,5-Dichloropyridin-4-amine” is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include washing hands and skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
3,5-dichloropyridin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Cl2N2/c6-3-1-9-2-4(7)5(3)8/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISIQAMHROGZHOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Cl)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00177428 | |
Record name | 3,5-Dichloropyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00177428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloropyridin-4-amine | |
CAS RN |
22889-78-7 | |
Record name | 4-Amino-3,5-dichloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22889-78-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,5-Dichloropyridin-4-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022889787 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,5-Dichloropyridin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00177428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dichloropyridin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.170 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,5-DICHLOROPYRIDIN-4-AMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F7AS459SFD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.